N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid
N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid
Phenylacetic Mustard is a nitrogen mustard analog and the active metabolite of Chlorambucil. It is used as a chemotherapeutic agent and aside from having clastogenic activity, it can also induce chromosome delay.
Brand Name:
Vulcanchem
CAS No.:
10477-72-2
VCID:
VC0193302
InChI:
InChI=1S/C12H15Cl2NO2/c13-5-7-15(8-6-14)11-3-1-10(2-4-11)9-12(16)17/h1-4H,5-9H2,(H,16,17)
SMILES:
C1=CC(=CC=C1CC(=O)O)N(CCCl)CCCl
Molecular Formula:
C12H15Cl2NO2
Molecular Weight:
276.16 g/mol
N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid
CAS No.: 10477-72-2
Impurities
VCID: VC0193302
Molecular Formula: C12H15Cl2NO2
Molecular Weight: 276.16 g/mol
Purity: > 95%
| CAS No. | 10477-72-2 |
|---|---|
| Product Name | N,N-Bis(2-chloroethyl)-p-aminophenylacetic acid |
| Molecular Formula | C12H15Cl2NO2 |
| Molecular Weight | 276.16 g/mol |
| IUPAC Name | 2-[4-[bis(2-chloroethyl)amino]phenyl]acetic acid |
| Standard InChI | InChI=1S/C12H15Cl2NO2/c13-5-7-15(8-6-14)11-3-1-10(2-4-11)9-12(16)17/h1-4H,5-9H2,(H,16,17) |
| Standard InChIKey | RQAFMLCWWGDNLI-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC(=O)O)N(CCCl)CCCl |
| Canonical SMILES | C1=CC(=CC=C1CC(=O)O)N(CCCl)CCCl |
| Description | Phenylacetic Mustard is a nitrogen mustard analog and the active metabolite of Chlorambucil. It is used as a chemotherapeutic agent and aside from having clastogenic activity, it can also induce chromosome delay. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[Bis(2-chloroethyl)amino]benzeneacetic Acid; [p-[Bis(2-chloroethyl)amino]phenyl]acetic Acid; 2-[p-[Bis(2-chloroethyl)amino]phenyl]acetic Acid; 4-[N,N-Bis(2-chloroethyl)amino]phenylacetic Acid; Chlorophenacyle; Chlorphenacyl; N,N-Bis(2-chloroethyl)-p-ami |
| PubChem Compound | 25306 |
| Last Modified | Nov 11 2021 |
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